
A Comparative Guide to Gold Extraction: The
Borax Method vs. Mercury Amalgamation

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Gold;mercury

CAS No.: 76614-14-7

Cat. No.: B14445916

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two prominent methods for artisanal and

small-scale gold extraction: the traditional mercury amalgamation process and the increasingly

adopted borax method. This document aims to furnish an objective analysis of their respective

performance, supported by available experimental data, detailed methodologies, and visual

representations of the processes.

Executive Summary
The extraction of gold from its ore is a critical step in the gold production pipeline. For artisanal

and small-scale miners, mercury amalgamation has long been the method of choice due to its

simplicity and effectiveness. However, the severe environmental and health consequences

associated with mercury have necessitated the exploration of safer and more sustainable

alternatives. The borax method has emerged as a viable and, in many cases, superior

alternative. This guide will demonstrate that while mercury amalgamation is an established

technique, the borax method offers significant advantages in terms of safety, environmental

impact, and, in several documented cases, gold recovery rates.
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Data Presentation: A Quantitative Comparison
The following table summarizes the key quantitative data gathered from various studies

comparing the borax method and mercury amalgamation.
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Parameter Borax Method
Mercury
Amalgamation

Notes

Gold Recovery

Often higher than

amalgamation; studies

report yields from

equal to over 3 times

higher.[1][2][3][4][5]

Variable, but often

lower than the borax

method, especially

when "mercury flour"

is lost.[1][2][3][4][5]

Recovery rates are

highly dependent on

ore type and miner

skill.

Processing Time

The entire process

can take a day.[6]

Some studies show it

to be faster than

amalgamation.[3]

Can be weather-

dependent and may

take longer than the

borax method in some

cases.[6]

Purity of Gold

Produces purer gold

as it effectively

separates impurities

into the slag.[4][6]

The resulting "sponge

gold" often contains

residual mercury.[7]

Cost of Reagents

Borax is generally

inexpensive and

widely available. A

small amount can

process a significant

quantity of ore.[1][6]

The price of mercury

can be high, and it is

often traded on the

black market.[3]

A gram of borax can

mix 30,000-36,000 kg

of gold sand, while a

bottle top of mercury

(costing significantly

more) mixes 6,000-

14,000 kg.[6]

Health & Safety

Borax is non-toxic and

does not produce

toxic vapors, posing

minimal health risks.

[8]

Mercury is a potent

neurotoxin, and its

vapor is extremely

hazardous when

inhaled, leading to

severe health issues

and even death.[8]

Environmental Impact Environmentally

benign with no release

of toxic chemicals.[3]

A major source of

global mercury

pollution,

Artisanal and small-

scale gold mining is

the largest single

source of
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contaminating air,

water, and soil.[3][7]

anthropogenic

mercury emissions.[8]

Experimental Protocols
The Borax Method: Experimental Protocol
This protocol outlines the steps for gold extraction using the borax method, based on common

practices in artisanal mining.

1. Ore Preparation:

Crush the gold-bearing ore to a fine powder using a crushing mill or other suitable
equipment.
The particle size should be small enough to liberate the gold particles.

2. Gravity Concentration:

Wash the crushed ore powder to concentrate the heavier minerals, including gold. This is
typically done using a sluice box lined with a material that can trap heavy particles.
The lighter materials are washed away, leaving a concentrate of heavy minerals.

3. Panning:

Further refine the heavy mineral concentrate by panning to remove as much of the non-gold
material as possible.

4. Mixing with Borax:

Mix the final gold concentrate with borax powder. A common ratio is to use a volume of borax
that is three times the volume of the concentrate.[9] A few drops of water can be added to
create a thick paste.

5. Smelting:

Place the borax-concentrate mixture in a crucible.
Heat the crucible using a torch or a furnace until the mixture is completely molten. Borax acts
as a flux, lowering the melting point of all the minerals in the concentrate.[9][10][11]
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As the mixture melts, the borax will react with and dissolve the other minerals, forming a
liquid slag.[10][12] Gold, being very dense and inert, will not react and will settle at the
bottom of the crucible.[10]

6. Gold Recovery:

Allow the crucible to cool.
Carefully break the crucible or pour off the molten slag to reveal a button of pure gold at the
bottom.

Mercury Amalgamation: Experimental Protocol
This protocol describes the general steps involved in the mercury amalgamation process.

1. Ore Preparation:

Crush the gold-bearing ore into a fine powder.

2. Wet Grinding and Amalgamation:

Place the crushed ore in a grinding apparatus, such as a ball mill, with water to create a
slurry.
Add liquid mercury to the slurry. The amount of mercury used can vary, but ratios of 10-25
parts mercury to 1 part gold are common in "whole-ore amalgamation".[8]
Grind the mixture for several hours. During this process, the mercury will come into contact
with the gold particles and form a gold-mercury amalgam.[3][7]

3. Amalgam Separation:

After grinding, separate the amalgam from the rest of the ore slurry. This is often done by
washing and panning, taking advantage of the high density of the amalgam.

4. Excess Mercury Removal:

Squeeze the collected amalgam through a cloth to remove excess liquid mercury, which can
be reused. The remaining substance is a paste-like amalgam.

5. Heating the Amalgam (Retorting):
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Place the amalgam in a retort, which is a vessel designed to capture the mercury vapor.
Heat the retort to a temperature above the boiling point of mercury (356.7°C). The mercury
will vaporize, leaving behind a porous "sponge gold".[7]
Crucially, if a retort is not used, the toxic mercury vapor is released directly into the
atmosphere.

6. Gold Purification:

The resulting sponge gold is often further melted to form a solid gold button.

Mandatory Visualization
Borax Method Workflow
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Caption: Workflow of the borax method for gold extraction.

Mercury Amalgamation Process

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b14445916/docs?utm_src=pdf-body-img#a-comparative-guide-to-gold-extraction-the-borax-method-vs-mercury-amalgamation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14445916?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gold-Bearing Ore

Crushing & Grinding

Wet Grinding with Mercury

Amalgam Separation (Panning)

Gold-Mercury Amalgam

Squeezing to Remove Excess Hg

Heating Amalgam (Retorting)

Mercury Vapor (Toxic) Sponge Gold

Melting

Gold Button (May contain residual Hg)

Click to download full resolution via product page

Caption: Workflow of the mercury amalgamation process for gold extraction.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b14445916/docs?utm_src=pdf-body-img#a-comparative-guide-to-gold-extraction-the-borax-method-vs-mercury-amalgamation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14445916?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The evidence strongly suggests that the borax method is a superior alternative to mercury

amalgamation for artisanal and small-scale gold extraction. While both methods can

successfully extract gold, the borax method demonstrates significant advantages in terms of

environmental safety, human health, and often, gold recovery rates and purity. The elimination

of toxic mercury from the process addresses a critical global environmental and health issue.

For the scientific and research community, promoting and further optimizing the borax method

could have a profound positive impact on the lives of millions of artisanal miners and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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